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Compound of Interest

Compound Name: 5-Methylfurfurylamine

Cat. No.: B076237 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 5-Methylfurfurylamine (CAS RN: 14003-16-8), a flammable, corrosive,

and toxic liquid commonly used in pharmaceutical research and development. Adherence to

these procedures is critical to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations.

Immediate Safety and Hazard Information
5-Methylfurfurylamine is a hazardous substance that requires careful handling. It is a

flammable liquid and vapor, causes severe skin burns and eye damage, is toxic if swallowed,

and may be fatal in contact with skin.[1][2] Always consult the Safety Data Sheet (SDS) before

handling this chemical.

Key Hazard Statements:

H226: Flammable liquid and vapor.[1]

H301: Toxic if swallowed.[2]

H310: Fatal in contact with skin.[2]

H314: Causes severe skin burns and eye damage.[1][2]

H332: Harmful if inhaled.[2]
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Essential Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[3]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Wear a flame-retardant lab coat and appropriate chemical-

resistant clothing.[3]

Respiratory Protection: Use in a well-ventilated area or with a properly fitted respirator.

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Methylfurfurylamine.

Property Value Source

CAS Number 14003-16-8 TCI America

Molecular Formula C₆H₉NO PubChem

Purity >98.0% (GC) TCI America

Appearance
Colorless to Light orange to

Yellow clear liquid
TCI America

Hazard Codes (H-Statements)
H226, H301, H310, H314,

H332
Merck Millipore, TCI America

Precautionary Codes (P-

Statements)

P210, P233, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338, P501

Merck Millipore, TCI America

Step-by-Step Disposal Procedure
The primary and most recommended method for the disposal of 5-Methylfurfurylamine is

through a licensed and approved hazardous waste disposal facility.[1] Incineration is a common

and effective method for the destruction of flammable and toxic organic compounds.
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Step 1: Waste Collection and Segregation

Container: Use a dedicated, properly labeled, and chemically compatible container for

collecting waste 5-Methylfurfurylamine. The original container is often a suitable choice.

Segregation: Do not mix 5-Methylfurfurylamine waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department. Specifically, keep it separate from incompatible materials such as strong

oxidizing agents.

Step 2: Labeling

Clearly label the waste container with "Hazardous Waste," the full chemical name "5-
Methylfurfurylamine," and the associated hazard symbols (flammable, corrosive, toxic).

Step 3: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources

of ignition and incompatible materials.

The storage area should be a designated satellite accumulation area for hazardous waste.

Step 4: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do

not attempt to dispose of this chemical down the drain or in regular trash.

Experimental Protocol: In-Lab Chemical Treatment
(for Small Quantities Only)
Disclaimer: The following procedure is for informational purposes only and should only be

carried out by trained personnel in a controlled laboratory setting and after a thorough risk

assessment and approval from your institution's EHS department. This method is based on the

general procedure for the degradation of aromatic amines.

Objective: To neutralize the hazardous properties of small quantities of 5-Methylfurfurylamine
through oxidation.
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Methodology:

In a fume hood, prepare a dilute solution of the 5-Methylfurfurylamine waste in 1.7 N

sulfuric acid. The concentration of the amine should not exceed 5%.

Slowly add a 0.2 M solution of potassium permanganate to the amine solution with constant

stirring. The permanganate will act as an oxidizing agent.

Continue adding the potassium permanganate solution until a persistent purple color is

observed, indicating an excess of the oxidizing agent.

Allow the reaction mixture to stand at room temperature for a minimum of 8 hours to ensure

complete degradation of the amine.

After the reaction is complete, quench the excess potassium permanganate by slowly adding

solid sodium bisulfite until the purple color disappears.

The final solution should be neutralized before being considered for disposal as aqueous

waste, pending approval from your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Methylfurfurylamine.
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Caption: Disposal workflow for 5-Methylfurfurylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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